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Compound of Interest

Compound Name: Ferrous ammonium sulfate

Cat. No.: B155514

Technical Support Center: Ferrous Ammonium
Sulfate

This technical support center provides guidance on the shelf life, storage, and troubleshooting
for experiments involving ferrous ammonium sulfate.

Frequently Asked Questions (FAQSs)
Q1: What is the expected shelf life of solid ferrous ammonium sulfate?

Al: The shelf life of solid ferrous ammonium sulfate, also known as Mohr's salt, is generally
considered fair to poor as it is susceptible to oxidation and is affected by light.[1] However, with
proper storage, it can have a shelf life of up to 60 months.[2]

Q2: What are the ideal storage conditions for ferrous ammonium sulfate?

A2: To maximize its shelf life, ferrous ammonium sulfate should be stored in a cool, dry, and
well-ventilated area.[3][4] The container should be tightly closed to protect it from air and light.

[41[5]
Q3: How can | tell if my ferrous ammonium sulfate has degraded?

A3: Ferrous ammonium sulfate is a pale green crystalline powder.[1] Degradation through
oxidation of the ferrous (Fe2*) ions to ferric (Fe3*) ions is indicated by a color change to a
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yellowish or brownish hue.
Q4: What is the impact of using degraded ferrous ammonium sulfate in my experiments?

A4: The presence of ferric ions will lead to inaccurate results, particularly in redox titrations

where ferrous ammonium sulfate is used as a primary standard. The concentration of the
ferrous ion will be lower than expected, leading to errors in the standardization of oxidizing

agents.[6]

Q5: Why is sulfuric acid added when preparing a ferrous ammonium sulfate solution?

A5: Dilute sulfuric acid is added to prevent the hydrolysis of ferrous ions and to slow down the
oxidation of ferrous (Fe?*) ions to ferric (Fe3*) ions, thus enhancing the stability of the solution.

[71L8]
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Problem

Possible Cause

Solution

Inaccurate or inconsistent

titration results

Degradation of the ferrous

ammonium sulfate solution.

Prepare a fresh solution from
solid that shows no signs of
discoloration. For high-
precision work, it is
recommended to
restandardize the solution

frequently.[9]

Improperly prepared standard

solution.

Ensure the use of freshly
boiled and cooled deionized
water to minimize dissolved
oxygen. Always add sulfuric
acid to the water before
dissolving the ferrous
ammonium sulfate crystals.[1]
[10]

The endpoint of the titration is

unclear or fades quickly.

The solution was heated

before titration.

Ferrous ammonium sulfate
solutions should not be
heated, as this can accelerate
the oxidation of ferrous ions by
atmospheric oxygen, leading

to inaccurate results.[8][11]

The solid ferrous ammonium
sulfate appears clumpy and

discolored.

The material has been

exposed to moisture and air.

Discard the reagent as it has
likely degraded. Ensure that
new containers are stored in a
desiccator or a tightly sealed

container in a cool, dry place.

[1]14]

Data Presentation

Table 1: Shelf Life and Storage Conditions for Ferrous Ammonium Sulfate
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Parameter Recommendation Source

) ) Fair to poor; up to 60 months
Shelf Life (Solid) ] N [1][2]
under optimal conditions.

Cool, not exceeding 25°C
Storage Temperature [12]
(77°F).

Storage Environment Dry, well-ventilated area. [3]

Tightly closed, protected from

Container A115
light. s
] ) Strong acids and strong
Incompatible Materials o [1]
oxidizers.

Experimental Protocols

Preparation and Standardization of 0.1 M Ferrous Ammonium Sulfate Solution

This protocol describes the preparation of a 0.1 M ferrous ammonium sulfate solution and its
standardization using a standard solution of an oxidizing agent like ceric ammonium sulfate or

potassium permanganate.

Materials:

e Ferrous ammonium sulfate hexahydrate ((NH4)2Fe(SOa4)2:6H20)

o Concentrated sulfuric acid (H2SOa)

e Freshly boiled and cooled deionized water

o Standard 0.1 M ceric ammonium sulfate solution or 0.1 N potassium permanganate solution
o Ferroin indicator or Orthophenanthroline solution[1][2]

e Volumetric flasks (1000 mL)

e Burette
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e Pipette (25 mL)

e Erlenmeyer flasks

Procedure:

e Preparation of the Ferrous Ammonium Sulfate Solution:

o Carefully add 40 mL of concentrated sulfuric acid to 200 mL of cooled, deionized water in
a 1000 mL beaker.[1]

o Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate.[2]
o Dissolve the weighed solid in the acidified water.[1]

o Quantitatively transfer the solution to a 1000 mL volumetric flask.

o Dilute to the mark with freshly boiled and cooled deionized water and mix thoroughly.[1]

e Standardization of the Ferrous Ammonium Sulfate Solution:

o

Rinse and fill a burette with the standard oxidizing agent solution.

o Pipette 25.0 mL of the prepared ferrous ammonium sulfate solution into an Erlenmeyer
flask.[1]

o Add 2 drops of ferroin indicator or orthophenanthroline solution to the flask. The solution
will turn red.[1][2]

o Titrate with the standard oxidizing agent solution until the color changes from red to a pale
blue or colorless at the endpoint.[1][2]

o Record the volume of the titrant used.
o Repeat the titration at least two more times to obtain concordant results.

o Calculate the exact molarity of the ferrous ammonium sulfate solution.
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Mandatory Visualization

Click to download full resolution via product page

Caption: Experimental workflow for the preparation and standardization of a ferrous
ammonium sulfate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Shelf life and storage conditions for ferrous ammonium
sulfate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155514#shelf-life-and-storage-conditions-for-ferrous-
ammonium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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